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Introduction

Nioxime (1,2-cyclohexanedionedioxime) is an organic compound recognized for its utility as an
analytical reagent, particularly for the selective determination of nickel(ll) and palladium(ll) ions.
[1] It belongs to the family of dioximes, which are characterized by the presence of two
hydroxylamino groups. These reagents are excellent chelating agents, forming stable and
intensely colored complexes with certain metal ions. While Nioxime is predominantly employed
in gravimetric and colorimetric analyses, its strong complex-forming capabilities with metal ions
are the basis of its analytical applications. This document provides an overview of its primary
applications and detailed protocols.

Principle of Complex Formation

Nioxime, like other vic-dioximes, forms a stable five-membered chelate ring with metal ions
such as nickel(ll). The two nitrogen atoms of the dioxime group donate their lone pair of
electrons to the metal ion, forming coordinate bonds. In the case of nickel, a square planar
complex is formed with a 1:2 metal-to-ligand stoichiometry. This reaction is highly specific for
nickel in a neutral to slightly alkaline medium. The resulting nickel(ll)-nioxime complex is a
brilliantly colored, insoluble precipitate, which is the basis for its use in both gravimetric and
colorimetric methods.
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Primary Applications

While the user's query focused on complexometric titrations, it is important to note that
Nioxime is not conventionally used as a titrant or a metallochromic indicator in such
procedures. The standard method for the complexometric titration of nickel involves using a
strong chelating agent like EDTA as the titrant and an indicator such as Murexide.

The primary and well-documented applications of Nioxime in analytical chemistry are:

o Gravimetric Analysis of Nickel: This is a classical and highly accurate method where the
insoluble nickel-nioxime complex is precipitated, dried, and weighed.

o Colorimetric/Spectrophotometric Determination of Nickel: The intense color of the nickel-
nioxime complex allows for the quantitative determination of low concentrations of nickel by
measuring the absorbance of the solution.[1]

Below are detailed protocols for the colorimetric determination of nickel using Nioxime and, for
comparative purposes, the standard complexometric titration of nickel using EDTA.

Experimental Protocols
Protocol 1: Colorimetric Determination of Nickel(ll)
using Nioxime

This method is suitable for determining trace amounts of nickel in a sample.

1. Materials and Reagents:

Nioxime solution (0.5% w/v in ethanol)

Standard Nickel(Il) solution (1000 ppm)

Ammonia solution (concentrated)

Ammonium chloride

Distilled or deionized water
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Spectrophotometer
. Preparation of Standard Solutions:

Prepare a series of standard nickel solutions (e.g., 1, 2, 5, 10, 15 ppm) by diluting the 1000
ppm stock solution with distilled water.

. Experimental Procedure:

To a 50 mL volumetric flask, add 10 mL of the sample solution (or an aliquot of the standard
solution).

Add 5 mL of a 10% ammonium chloride solution and a few drops of concentrated ammonia
to make the solution slightly alkaline (pH ~8-9).

Add 2 mL of the 0.5% Nioxime solution and mix thoroughly. A yellow to reddish-brown color
will develop depending on the nickel concentration.

Dilute the solution to the 50 mL mark with distilled water and allow it to stand for 10 minutes
for full color development.

Measure the absorbance of the solution at the wavelength of maximum absorbance (around
550 nm) using a spectrophotometer. Use a reagent blank (containing all reagents except the
nickel solution) to zero the instrument.

Construct a calibration curve by plotting the absorbance of the standard solutions against
their concentrations.

Determine the concentration of nickel in the sample solution from the calibration curve.

Workflow for Colorimetric Determination of Nickel(ll)
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Workflow for Colorimetric Determination of Ni(ll) with Nioxime
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Caption: Workflow for the colorimetric analysis of Nickel(ll) using Nioxime.
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Protocol 2: Complexometric Titration of Nickel(ll) with
EDTA

This is the standard titrimetric method for determining higher concentrations of nickel.
1. Materials and Reagents:

o Standard EDTA solution (0.01 M)

o Ammonia-Ammonium Chloride buffer (pH 10)

e Murexide indicator (ground with NaCl or as a solution)

» Nickel(Il) sample solution

e Concentrated ammonia solution

2. Experimental Procedure:

¢ Pipette a known volume (e.g., 25 mL) of the nickel(Il) sample solution into a 250 mL
Erlenmeyer flask.

¢ Dilute the solution to approximately 100 mL with distilled water.
e Add about 10 mL of the ammonia-ammonium chloride buffer to adjust the pH to 10.
e Add a small amount of Murexide indicator. The solution will turn yellow.

« Titrate the solution with the standard 0.01 M EDTA solution. The reaction between EDTA and
Ni(Il) can be slow, so the titration should be performed slowly, especially near the endpoint.

e The endpoint is reached when the color of the solution changes sharply from yellow to violet.

[2]
e Record the volume of EDTA used.

o Calculate the concentration of nickel(ll) in the sample using the stoichiometry of the reaction
(Ni2* + EDTA%~ - [NI(EDTA)]?"), which is 1:1.
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Workflow for Complexometric Titration of Nickel(Il)

Workflow for Complexometric Titration of Ni(ll) with EDTA
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Caption: Workflow for the complexometric titration of Nickel(Il) with EDTA.

Data Presentation

Nioxime Colorimetric

EDTA Complexometric

Parameter L
Method Titration
Formation of a colored o ) )
o Titration with a strong chelating
Principle complex, measured by

absorbance.

agent to a sharp endpoint.

Analyte Concentration Range

Low concentrations (ppm level)

Higher concentrations

(millimolar level)

Primary Reagent

Nioxime (1,2-

cyclohexanedionedioxime)

EDTA
(Ethylenediaminetetraacetic

acid)

Indicator

Not applicable (color
development is measured)

Murexide

) ) Spectrophotometric Visual color change (Yellow to
Endpoint Detection .
measurement Violet)
Optimal pH ~8-9 ~10

Common Interferences

Other metal ions that form
colored complexes with

Nioxime.

Other metal ions that form
stable complexes with EDTA
(e.g., Cuz+, Co?*).

Conclusion

Nioxime is a valuable and selective reagent for the quantitative analysis of nickel. Its primary

application lies in gravimetric and colorimetric methods, which are based on the formation of a

stable and intensely colored nickel-nioxime complex. While not a conventional reagent for

complexometric titrations, understanding its complex-forming properties is crucial for its

application in analytical chemistry. For titrimetric analysis of nickel, the use of EDTA with an

appropriate indicator like Murexide remains the standard and recommended procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7763894#nioxime-as-a-reagent-in-complexometric-
titrations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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